3'-Octanoyl-5-fluoro-2'-deoxyuridine

Pharmacokinetics Esterase-mediated hydrolysis Plasma stability

Researchers quantifying FdUrd-C8 sequential hydrolysis require authentic 3′-octanoyl FdUrd as the rate-limiting intermediate (t1/2 = 1020 min in human plasma) for accurate LC-MS/MS metabolic profiling. This compound addresses the critical need for a regioisomerically pure analytical reference standard that is non-interchangeable with its 5′-octanoyl isomer. • Exceptionally slow esterase-mediated hydrolysis in human plasma (t1/2 ≈ 17 h) vs. 5′-octanoyl isomer (≈ 11.5 min), ensuring valid pharmacokinetic modeling. • Enhanced lipophilicity (C8 acyl chain) enables passive membrane diffusion and efficient incorporation into lipid-based delivery systems. • Supplied as an essential reference for SAR panels examining acyl chain length and substitution position effects on esterase susceptibility and antitumor potency.

Molecular Formula C17H25FN2O6
Molecular Weight 372.4 g/mol
CAS No. 86977-19-7
Cat. No. B1207184
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name3'-Octanoyl-5-fluoro-2'-deoxyuridine
CAS86977-19-7
Synonyms3'-octanoyl FdUrd
3'-octanoyl-5-fluoro-2'-deoxyuridine
Molecular FormulaC17H25FN2O6
Molecular Weight372.4 g/mol
Structural Identifiers
SMILESCCCCCCCC(=O)C1(CC(OC1CO)N2C=C(C(=O)NC2=O)F)O
InChIInChI=1S/C17H25FN2O6/c1-2-3-4-5-6-7-12(22)17(25)8-14(26-13(17)10-21)20-9-11(18)15(23)19-16(20)24/h9,13-14,21,25H,2-8,10H2,1H3,(H,19,23,24)/t13-,14-,17-/m1/s1
InChIKeyUDPBIYMTQDYQSE-CKEIUWERSA-N
Commercial & Availability
Standard Pack Sizes100 kg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

3′-Octanoyl-5-fluoro-2′-deoxyuridine Prodrug Overview


3′-Octanoyl-5-fluoro-2′-deoxyuridine (also known as 3′-octanoyl FdUrd) is a 3′-O-acyl ester prodrug of the antimetabolite 5-fluoro-2′-deoxyuridine (FdUrd, floxuridine) [1]. The compound belongs to the class of lipophilic nucleoside analog prodrugs designed to overcome the poor oral absorption, rapid metabolic degradation, and transporter-dependent cellular uptake limitations of the parent drug [2]. By attaching an eight-carbon octanoyl moiety at the 3′-hydroxyl position of the deoxyribose sugar, the molecule acquires enhanced lipophilicity that facilitates passive membrane diffusion and enables formulation into lipid-based delivery systems [3].

Prodrug activation & metabolic stability studies
Liposomal & polymeric delivery formulation development
Passive membrane permeability & lipophilicity research

3′-Octanoyl-FdUrd Substitution Limitations


Within the family of 5-fluoro-2′-deoxyuridine (FdUrd) prodrugs, the position of acyl substitution (3′-O vs. 5′-O) and the chain length of the acyl moiety critically determine pharmacokinetic behavior, particularly the rate of esterase-mediated hydrolysis in human plasma [1]. While the parent drug FdUrd suffers from rapid cleavage to 5-fluorouracil by thymidine phosphorylase and requires nucleoside transporters for cellular entry [2], different acyl prodrugs exhibit profoundly divergent activation kinetics. The 3′-octanoyl derivative displays an exceptionally slow hydrolysis rate in human plasma (half-life ≈ 17 hours) compared to its 5′-octanoyl positional isomer (≈ 11.5 minutes) and the dioctanoyl derivative (≈ 130 minutes) [3]. This stark kinetic differentiation means that substituting one octanoyl-FdUrd prodrug for another will yield completely different systemic exposure profiles, rendering them non-interchangeable in experimental or therapeutic contexts.

Positional Isomer Mismatch
3′-O vs 5′-O acylation may yield markedly different plasma hydrolysis kinetics, shifting systemic exposure profiles in research models.
Acyl Chain Length Sensitivity
Prodrug activation rates and lipophilicity are chain-length dependent; C8 profiles may not transfer to shorter or longer acyl derivatives.
Species-Specific Esterase Recognition
Human plasma stability advantage may not reproduce in rodent models, requiring species-matched validation before substitution.

3′-Octanoyl-FdUrd Comparative Evidence


Human Plasma Hydrolysis Stability

3′-Octanoyl-5-fluoro-2′-deoxyuridine exhibits the slowest hydrolysis rate among three structurally related octanoyl-FdUrd prodrugs in human plasma, with a half-life (t1/2) of 1020 minutes (approximately 17 hours). This is 89-fold slower than 5′-octanoyl FdUrd (t1/2 = 11.5 minutes) and 7.8-fold slower than 3′,5′-dioctanoyl FdUrd (FdUrd-C8, t1/2 = 130 minutes) [1]. In rabbit plasma, all three compounds hydrolyze rapidly with comparable half-lives (2.4–3.9 minutes), highlighting a species-specific esterase recognition pattern that strongly favors the 3′-octanoyl derivative in human systems [1].

Human Plasma Stability
Direct head-to-head comparison
t½ = 1020 min
vs. 5′-octanoyl: 11.5 min
vs. dioctanoyl: 130 min
Supports sustained-release formulation fit
Species-specific; rabbit plasma data differ
Pharmacokinetics Esterase-mediated hydrolysis Plasma stability Prodrug activation

Polymeric Microsphere Incorporation

Prodrugs of 5-fluoro-2′-deoxyuridine bearing medium- to long-chain acyl moieties (C5–C12), including the octanoyl derivatives, exhibit nearly quantitative incorporation into poly(L-lactic acid) (L-PLA) microspheres. In contrast, the hydrophilic parent drug FdUrd and short-chain prodrug FUdR-C2 show poor incorporation into the polymeric matrix [1]. While this study evaluated the dioctanoyl derivative (FdUrd-C8) directly, the lipophilicity trend demonstrates that octanoyl substitution—whether at the 3′-position alone or as a diester—confers sufficient hydrophobicity for efficient encapsulation in hydrophobic delivery vehicles [1].

Microsphere Incorporation
Class-level inference
Near-complete loading inferred for C8 prodrugs
Supports polymer/lipid carrier formulation studies
Direct monoester confirmation needed
Drug delivery Controlled release Polymer microspheres Lipophilicity

Enhanced In Vivo Antitumor Potency

Lipophilic prodrugs of 5-fluoro-2′-deoxyuridine, when administered intraperitoneally either incorporated into liposomes or dissolved in peanut oil, inhibit tumor growth in murine mammary carcinoma 13/C, Lewis lung carcinoma, and L1210 leukemia models at doses 20- to 75-fold lower than those required for unmodified FdUrd [1]. Although this study employed palmitoyl (C16) derivatives, the underlying principle—that increased lipophilicity improves pharmacokinetics and tumor accumulation—applies broadly to acyl-FdUrd prodrugs and supports the rationale for selecting an octanoyl (C8) derivative [2].

In Vivo Antitumor Potency
Class-level inference
20–75× lower effective dose in lipophilic prodrug class
Supports in vivo model-response context
Inferred from palmitoyl (C16) derivative
Antitumor activity In vivo efficacy Lipophilic prodrugs Mammary carcinoma

Antitumor Efficacy in Adenocarcinoma-755

In a systematic evaluation of twenty-seven 3′,5′-diesters of 5-fluoro-2′-deoxyuridine (FUDR) with aliphatic acids ranging from C4 to C16, the dibutyryl, dihexanoyl, and dioctanoyl derivatives were identified as the most effective antitumor agents following oral administration to mice bearing adenocarcinoma-755 tumors [1]. The dioctanoyl derivative (FdUrd-C8) demonstrated superior antitumor activity compared to equivalent dosages of unesterified FUDR, while shorter-chain (C2–C3) and very long-chain esters offered no distinct advantage [1]. This SAR establishes the C8 octanoyl chain length as a favorable design choice for FdUrd prodrug development.

Antitumor Efficacy Ranking
Cross-study comparable
Dioctanoyl (C8) among most effective FUDR diesters
C8 chain length supports candidate selection
Monoester confirmation needed
Antitumor efficacy Adenocarcinoma Oral administration Structure-activity relationship

Regioselective Hydrolysis Pathway

Hydrolysis of the dioctanoyl prodrug FdUrd-C8 proceeds sequentially, generating two possible monoester intermediates: 3′-octanoyl FdUrd and 5′-octanoyl FdUrd. In human plasma, the 5′-octanoyl monoester hydrolyzes 85.7-fold faster than the 3′-octanoyl monoester (rate constant ratio = 85.7) [1]. This pronounced regioselectivity indicates that the 3′-octanoyl derivative is the dominant circulating intermediate following administration of the dioctanoyl prodrug in humans and constitutes the rate-limiting step in the overall activation cascade to free FdUrd [1].

Regioselective Hydrolysis
Direct head-to-head comparison
3′-octanoyl hydrolyzes 85.7× slower than 5′-octanoyl
Defines rate-limiting activation intermediate
Key for metabolic cascade modeling
Metabolic activation Esterase regioselectivity Pharmacokinetic modeling Prodrug design

3′-Octanoyl-FdUrd Applications


Pharmacokinetic & Metabolic Activation Studies

This compound serves as an essential analytical reference standard and intermediate in studies examining the sequential hydrolysis of FdUrd-C8 (dioctanoyl prodrug) to free FdUrd. Its exceptionally slow hydrolysis in human plasma (t1/2 = 1020 min) makes it the rate-limiting intermediate, and researchers require authentic 3′-octanoyl FdUrd to accurately quantify monoester formation by LC-MS/MS during in vitro and in vivo metabolic profiling [1].

Long-Circulating Liposomal Formulation Development

The pronounced lipophilicity conferred by the C8 acyl chain enables efficient incorporation into lipid bilayers and polymeric matrices. Scientists developing sustained-release formulations of FdUrd for hepatic or lymphatic targeting should prioritize this monoester or its dioctanoyl counterpart, as hydrophilic FdUrd exhibits poor encapsulation efficiency and rapid leakage from liposomal carriers [2]. The 3′-octanoyl derivative's stability in human plasma further supports its use in formulations designed for extended circulation [3].

In Vivo Antitumor Efficacy with Reduced Dosing

Based on class-level evidence that lipophilic FdUrd prodrugs achieve tumor growth inhibition at doses 20–75× lower than the parent nucleoside [4], the 3′-octanoyl derivative is a suitable candidate for in vivo oncology models (e.g., mammary carcinoma, Lewis lung carcinoma, hepatic VX-2 tumors) where lower drug burden, reduced systemic toxicity, and improved oral bioavailability are desired [5]. Its extended plasma half-life may permit less frequent dosing schedules compared to rapidly cleared 5′-octanoyl or parent FdUrd.

Structure-Activity Relationship (SAR) Studies

This compound is a critical member of any systematic SAR panel examining the effects of acyl chain length (C2–C16) and substitution position (3′-O vs. 5′-O vs. 3′,5′-di-O) on lipophilicity, esterase susceptibility, cellular permeability, and antitumor potency. Comparative studies have established that C8 chain length (octanoyl) resides in the optimal range for microsphere incorporation and in vivo efficacy [2][6], while the 3′-position confers maximal stability against human plasma esterases [3]. Researchers building SAR libraries must include this specific regioisomer to fully characterize the structure-property landscape.

Application
Selection Property
Validation Focus
Prodrug activation & metabolic profiling
3′-O-octanoyl regiochemistry with slow human plasma hydrolysis
LC-MS/MS quantification of monoester intermediates
Lipid-based sustained-release formulation
High lipophilicity for bilayer integration
Encapsulation efficiency & in vitro release kinetics
In vivo oncology model studies
Extended plasma stability & lipophilic prodrug
Tumor-growth inhibition endpoint & dosing schedule optimization
Structure-activity relationship libraries
Regiochemistry (3′-O) and C8 chain length
logP, esterase susceptibility, permeability relationships

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

18 linked technical documents
Explore Hub


Quote Request

Request a Quote for 3'-Octanoyl-5-fluoro-2'-deoxyuridine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.